Cas no 1177269-08-7 (5-(1-methyl-1H-imidazol-5-yl)pyridin-2-amine)

• Product Name: 5-(1-methyl-1H-imidazol-5-yl)pyridin-2-amine
• CAS No: 1177269-08-7
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• MDL: MFCD24642522
• CID: 2114556
• PubChem ID: 57821741
• Update Time: 2025-10-30

5-(1-methyl-1H-imidazol-5-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-1H-imidazol-5-yl)-2-Pyridinamine
• 5-(1-methyl-1H-imidazol-5-yl)pyridin-2-amine

• MDL： MFCD24642522
• Inchi： 1S/C9H10N4/c1-13-6-11-5-8(13)7-2-3-9(10)12-4-7/h2-6H,1H3,(H2,10,12)
• InChI Key： VRLDNDUQXQYPLZ-UHFFFAOYSA-N
• SMILES： N1(C)C=NC=C1C1C=NC(=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Topological Polar Surface Area: 56.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-(1-methyl-1H-imidazol-5-yl)pyridin-2-amine

Introduction to 5-(1-methyl-1H-imidazol-5-yl)pyridin-2-amine and Its Significance in Modern Chemical Biology

5-(1-methyl-1H-imidazol-5-yl)pyridin-2-amine, a compound with the CAS number 1177269-08-7, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered significant attention in the scientific community due to its potential applications in drug discovery and medicinal chemistry. The presence of both pyridine and imidazole moieties in its structure endows it with unique chemical properties that make it a valuable scaffold for developing novel therapeutic agents.

The compound's structure can be dissected into two key functional components: the pyridine ring and the 1-methyl-1H-imidazole substituent. The pyridine ring, known for its electron-deficient nature, plays a crucial role in facilitating various chemical interactions, while the 1-methyl-1H-imidazole moiety contributes to the molecule's overall stability and reactivity. This combination of features makes 5-(1-methyl-1H-imidazol-5-yl)pyridin-2-amine a promising candidate for further exploration in synthetic chemistry and pharmacological research.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse biological activities. Among these, imidazole derivatives have shown particular promise in the treatment of various diseases, including infectious disorders, cancer, and neurological conditions. The specific substitution pattern of 5-(1-methyl-1H-imidazol-5-yl)pyridin-2-amine aligns well with this trend, as it incorporates both pyridine and imidazole functionalities that are known to interact with biological targets in meaningful ways.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways, and dysregulation of these pathways is often associated with diseases such as cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The structural features of 5-(1-methyl-1H-imidazol-5-yl)pyridin-2-amine make it an attractive candidate for this purpose, as it can be engineered to target particular kinase domains with high specificity.

Moreover, the compound's ability to cross the blood-brain barrier has also been a subject of intense research. Many therapeutic agents struggle to reach their target sites within the brain due to this barrier, which protects the central nervous system from potentially harmful substances. However, the molecular properties of 5-(1-methyl-1H-imidazol-5-yl)pyridin-2-amine suggest that it may have the ability to overcome this challenge, making it a viable candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

Recent studies have begun to explore the pharmacokinetic properties of this compound, providing valuable insights into how it behaves within biological systems. These studies have shown that 5-(1-methyl-1H-imidazol-5-yl)pyridin-2-amine exhibits favorable metabolic stability and moderate solubility in water, which are critical factors for ensuring its efficacy as a drug candidate. Additionally, preliminary toxicology studies have indicated that the compound is well-tolerated at relevant doses, further supporting its potential for clinical development.

The synthesis of 5-(1-methyl-1H-imidazol-5-yl)pyridin-2-am ine presents an intriguing challenge for synthetic chemists due to its complex structural requirements. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in building the necessary carbon-carbon bonds within the molecule. These methods not only improve yield but also allow for greater control over regioselectivity, ensuring that the desired functional groups are incorporated at specific positions within the structure.

As research continues to uncover new applications for this compound, its significance in chemical biology is likely to grow even further. The ability to design molecules that can interact selectively with biological targets opens up endless possibilities for developing innovative treatments for a wide range of diseases. By leveraging the unique properties of 5-(1-methyl -1H-imidazol -5 -yl)pyridin -2-am ine , researchers hope to push the boundaries of what is possible in drug discovery and therapeutic development.

In conclusion, 5-(1-methyl -1H-imidazol -5 -yl)pyridin -2-am ine stands out as a remarkable compound with substantial potential in modern chemical biology. Its intricate structure, combined with its favorable pharmacological properties, makes it an invaluable tool for researchers seeking to develop new therapeutic agents. As our understanding of its mechanisms of action continues to evolve, we can expect this compound to play an increasingly important role in advancing medical science and improving patient outcomes.